Cas no 98548-82-4 (2-Butenoic acid, 4-(dimethylamino)-)

• Product Name: 2-Butenoic acid, 4-(dimethylamino)-
• CAS No: 98548-82-4
• Molecular Formula: C₆H₁₁NO₂
• Molecular Weight: 129.15704
• CID: 750570
• PubChem ID: 14805664

2-Butenoic acid, 4-(dimethylamino)- Properties

Names and Identifiers

• 2-Butenoic acid, 4-(dimethylamino)-
• (2E)-4-(Dimethylamino)but-2-enoic acid
• (E)-4-(dimethylamino)-2-butenoic acid
• 2-Butenoicacid,4-(dimethylamino)-,(E)-(9ci)
• SCHEMBL255887
• (E)-4-(dimethylamino)but-2-enoic acid
• UNII-EYX5TY62KX
• BCP09008
• 4-(DIMETHYLAMINO)BUT-2-ENOICACID
• F10370
• 4-dimethylaminocrotonic acid
• A884255
• CS-0091680
• 149586-32-3
• trans-4-Dimethylaminocrotonic acid
• 98548-82-4
• 1130155-48-4
• EYX5TY62KX
• 4-(DIMETHYLAMINO)BUT-2-ENOIC ACID
• EN300-321892
• (2e)-4-(dimethylamino)-2-butenoic acid
• AKOS011628195
• MFCD08056379
• (E)-4-Dimethylamino-but-2-enoic acid
• ITGIYLMMAABTHC-ONEGZZNKSA-N
• 2-Butenoic acid, 4-(dimethylamino)-, (E)-
• 2-Butenoic acid, 4-(dimethylamino)-, (2E)-
• 4-dimethylamino-but-2-enoic acid

• InChIKey： ITGIYLMMAABTHC-ONEGZZNKSA-N
• Inchi： InChI=1S/C6H11NO2/c1-7(2)5-3-4-6(8)9/h3-4H,5H2,1-2H3,(H,8,9)/b4-3+
• SMILES： CN(C)CC=CC(=O)O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 129.078978594g/mol
• Heavy Atom Count: 9
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 0.18880
• PSA: 40.54000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Amino fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Amino fatty acids